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Compound of Interest

Compound Name: 1-p-Tolylcyclohexanamine

Cat. No.: B15320496 Get Quote

Disclaimer: 1-p-Tolylcyclohexanamine is a research chemical. The following information is

intended for use by qualified researchers and drug development professionals in a controlled

laboratory setting. All animal procedures must be approved by an Institutional Animal Care and

Use Committee (IACUC). The dosage and administration data provided are extrapolated from

studies on structurally similar arylcyclohexylamine compounds and may not be directly

applicable to 1-p-Tolylcyclohexanamine. Dose-finding and toxicity studies are essential prior

to conducting extensive research.

Introduction
1-p-Tolylcyclohexanamine is a novel arylcyclohexylamine derivative. While specific research

on this compound is limited, its structural similarity to other N-methyl-D-aspartate (NMDA)

receptor antagonists and dopamine reuptake inhibitors, such as phencyclidine (PCP) and its

analogs, suggests potential psychoactive and neurotoxic effects. These application notes

provide a framework for the initial investigation of 1-p-Tolylcyclohexanamine in animal

models, focusing on dosage, administration, and relevant experimental protocols. The primary

targets of arylcyclohexylamines are the NMDA and dopamine receptors, and their signaling

pathways are crucial to understanding the pharmacological effects of these compounds.

Potential Signaling Pathways
Arylcyclohexylamines are known to primarily act as non-competitive antagonists at the NMDA

receptor and can also affect the dopamine transporter. The diagrams below illustrate the

general signaling pathways that are likely modulated by 1-p-Tolylcyclohexanamine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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